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Compound of Interest

Compound Name: Silver bromide

Cat. No.: B3419461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of silver bromide (AgBr), detailing its

fundamental chemical and physical properties, synthesis protocols, and key mechanisms of

action relevant to its applications in science and medicine.

Core Chemical Identity and Properties
Silver bromide is an inorganic salt with the chemical formula AgBr.[1][2][3][4][5][6][7][8][9] It is

composed of silver (Ag⁺) and bromide (Br⁻) ions held together by a polar covalent bond with

significant ionic character.[6] Naturally occurring as the mineral bromargyrite, AgBr is a soft,

pale-yellow, water-insoluble solid well-known for its extraordinary sensitivity to light, a property

that has been the cornerstone of photographic processes for over a century.[1][6][10]

The key quantitative properties of silver bromide are summarized in the table below for easy

reference and comparison.
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Property Value Citations

Chemical Formula AgBr [1][2][6][7][9]

Molar Mass 187.77 g/mol [1][2][5][6][7][11]

Appearance
Pale yellow, odorless

crystalline solid
[1][4][6][10][12][13]

Density 6.473 g/cm³ at 25 °C [1][2][3][4][10][11][14]

Melting Point 432 °C (705 K) [1][2][3][4][5][10][14]

Boiling Point

Decomposes at approximately

700 °C; some sources report

up to 1,502 °C

[1][3][6][10][12][13]

Crystal Structure
Face-centered cubic (fcc), rock

salt (NaCl) type
[1][6][15]

Solubility in Water
0.140 mg/L (at 20-25 °C);

considered insoluble
[1][10][11][16][17]

Solubility Product (Ksp) 5.4 × 10⁻¹³ [1][10]

Solubility (Other)

Soluble in alkali cyanide,

potassium bromide, and

sodium thiosulfate solutions.

Slightly soluble in concentrated

ammonia. Insoluble in alcohol

and most acids.

[1][3][6][10][12][14]

CAS Number 7785-23-1 [2][8][9][10][12]

Experimental Protocols
Detailed methodologies for the synthesis of silver bromide are crucial for research and

development. Below are two key protocols: the preparation of a traditional photographic

emulsion and the synthesis of AgBr nanoparticles.

This protocol describes the in-situ precipitation of AgBr crystals within a gelatin matrix, a

foundational process for creating photographic films and plates.
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Materials:

Gelatin (photographic grade, ~250 bloom)

Potassium Bromide (KBr)

Potassium Iodide (KI) (optional, for grain modification)

Silver Nitrate (AgNO₃)

Distilled Water

Preservative (e.g., Thymol)

Grain Alcohol (95%)

Equipment:

Glass beakers (500 mL and 1 L)

Magnetic stirrer with hotplate or a water bath

Red safelight (Kodak 1A or equivalent)

Syringe or peristaltic pump for controlled addition

Cheesecloth

Light-proof storage container

Methodology:

Gelatin Preparation: In a 500 mL beaker, dissolve 3 grams of gelatin in 85 mL of distilled

water. Allow it to swell for at least 15 minutes, then heat gently to 50°C (120°F) while stirring

until the gelatin is fully dissolved.[5][8]

Halide Addition: To the dissolved gelatin solution, add 10.5 grams of KBr and 0.4 grams of

KI. Stir until the salts are completely dissolved, maintaining the temperature at 50°C.[5]
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Silver Solution Preparation: In a separate beaker, dissolve 12 grams of AgNO₃ in 85 mL of

distilled water. Heat this solution to 50°C.[5][8]

Emulsification (Under Safelight): Switch off all white lights and continue the process under

red safelight conditions. Using a syringe or pump, slowly add the silver nitrate solution to the

stirred gelatin-halide mixture over a period of 2-10 minutes.[5][10] A milky precipitate of silver

bromoiodide crystals will form. This is the emulsification step.

First Ripening: Maintain the emulsion at 50°C for an additional 10-40 minutes with continued

stirring.[5][10] This "ripening" process allows the silver halide crystals (grains) to grow, which

increases the emulsion's sensitivity to light (speed).

Washing: Cool the emulsion until it sets into a gel. Force the gel through a cheesecloth to

form "noodles." Wash these noodles with cold distilled water through several changes to

remove the byproduct potassium nitrate and any excess unreacted salts.[5][10]

Final Preparation: Re-melt the washed noodles at 50°C. An additional 18 grams of gelatin

(pre-swollen in 80 mL of water) can be added for desired viscosity.[5][8] Add 5 mL of grain

alcohol to improve coating properties and a grain of thymol as a preservative.[5] The final

emulsion is then ready for coating onto a substrate (glass or film) or can be stored in a light-

proof container in a refrigerator.

This method describes the preparation of colloidal silver bromide nanoparticles, which can be

used as precursors for silver nanoparticles or in other nanomaterial applications.

Materials:

Silver Nitrate (AgNO₃) solution (e.g., 0.1 M)

Potassium Bromide (KBr) solution (e.g., 0.1 M)

Gelatin solution (e.g., 5 g/100 mL) or other stabilizer (e.g., PVP)

Distilled Water

Equipment:
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Reaction vessel with a mechanical stirrer

Dosing pumps or burettes for controlled addition

Spectrophotometer or Dynamic Light Scattering (DLS) instrument for characterization

Methodology:

Vessel Preparation: Place 100 mL of a 5 g/100 mL gelatin solution into the reaction vessel.

The gelatin acts as a protective colloid, preventing the nanoparticles from aggregating.[6]

Controlled Precipitation: Vigorously stir the gelatin solution while alternately adding small,

precise volumes (e.g., 10 mL) of the 0.1 M AgNO₃ solution and the 0.1 M KBr solution over

multiple cycles.[6][13] This controlled, double-jet precipitation method allows for the

formation of a monodisperse nanosol.

Monitoring: The growth of the nanoparticles can be monitored in real-time by taking small

samples after each cycle and measuring their optical turbidity or average particle size using

DLS.[6][13]

Stabilization: After the final addition cycle, the resulting suspension of AgBr nanoparticles is

further stabilized by the gelatin in the solution.[6]

Purification: If required, the nanosuspension can be purified to remove residual ions via

dialysis or centrifugation and resuspension. The final product is a stable colloidal dispersion

of silver bromide nanoparticles.

Key Mechanisms and Workflows
The utility of silver bromide in its various applications stems from distinct chemical and

physical processes. The following diagrams illustrate the workflows for its synthesis and its

mechanisms of action in photography and as an antimicrobial agent.

The synthesis of a photographic emulsion is a sequential process involving the controlled

precipitation and growth of silver halide microcrystals within a protective gelatin matrix.
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Caption: Workflow for preparing a silver-gelatin photographic emulsion.
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The photosensitivity of AgBr is due to its ability to undergo photochemical decomposition.

When photons of light strike a silver bromide crystal, they initiate a process that forms a

"latent image"—a nanoscale cluster of metallic silver atoms.

Photochemical Reaction

Photon (hν)

AgBr Crystal

Electron (e⁻) &
Positive Hole (h⁺)

Generation

Absorption

Silver Atom (Ag⁰)
Formation

e⁻ reduces Ag⁺

Interstitial Ag⁺ Ion

Latent Image Speck
(Agₙ Cluster)

Aggregation

Click to download full resolution via product page

Caption: Simplified mechanism of latent image formation in a silver bromide crystal.

Silver bromide can serve as a source of silver ions (Ag⁺), which are known to have potent

antimicrobial properties. The proposed mechanism involves the disruption of multiple cellular

processes within fungal cells, leading to growth inhibition or cell death.
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Caption: Proposed mechanism of antifungal action by silver ions released from a source like

AgBr.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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